Cas no 501366-57-0 (3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-)
![3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]- structure](https://www.kuujia.com/scimg/cas/501366-57-0x500.png)
501366-57-0 structure
Product name:3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-
CAS No:501366-57-0
MF:C18H14N2O4S
MW:354.379763126373
CID:1558317
3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-
- 3-Thiophenecarboxylic acid, 2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]-
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- Inchi: 1S/C18H14N2O4S/c21-17(22)15-10-11-25-16(15)20-18(23)19-12-6-8-14(9-7-12)24-13-4-2-1-3-5-13/h1-11H,(H,21,22)(H2,19,20,23)
- InChI Key: DKHYBPGCJYZFHK-UHFFFAOYSA-N
- SMILES: N(C1SC=CC=1C(=O)O)C(=O)NC1C=CC(=CC=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 354.06752
Experimental Properties
- Density: 1.461±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
- Boiling Point: 460.9±40.0 °C(predicted)
- PSA: 87.66
- pka: 4.44±0.20(predicted)
3-Thiophenecarboxylic acid,2-[[[(4-phenoxyphenyl)amino]carbonyl]amino]- Related Literature
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
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